(2R)-3-(3,4-dimethoxyphenyl)-2-acetamido-2-methylpropanoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(2R)-3-(3,4-dimethoxyphenyl)-2-acetamido-2-methylpropanoic acid is a useful research compound. Its molecular formula is C14H19NO5 and its molecular weight is 281.308. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Asymmetric Hydrogenation in Organic Synthesis
A study by Lyubimov et al. (2010) developed a convenient procedure for the preparation of methyl (Z)-2-acetamido-3-(3,4-dimethoxyphenyl)acrylate, which involved asymmetric hydrogenation using rhodium catalysts. This process is characterized by high enantioselectivity and complete conversion, suggesting its potential application in asymmetric synthesis in organic chemistry (Lyubimov et al., 2010).
Polymorphism in Pharmaceutical Compounds
Mudalip et al. (2018) investigated the effects of solvents on the polymorphism and shape of mefenamic acid crystals, a pharmaceutical compound. Their findings could have implications for understanding and manipulating the polymorphic forms of related compounds, including (2R)-3-(3,4-dimethoxyphenyl)-2-acetamido-2-methylpropanoic acid (Mudalip et al., 2018).
Synthesis of Derivatives
Wei-ke (2008) described a novel approach to synthesize L-α-(3,4-dimethoxybenzyl)-α-ureidopropanoic acid, a derivative of the compound . This synthesis process is noted for its simplicity, mild reaction conditions, and environmental friendliness, indicating its potential for industrial application (Su Wei-ke, 2008).
Synthesis of Anticancer Drugs
Sharma et al. (2018) synthesized N-(2-aminophenyl)-2-(2-isopropylphenoxy) acetamide, an anticancer drug, from a related compound. This research could guide the development of new anticancer drugs using similar structural frameworks (Sharma et al., 2018).
Novel Photopolymerization Techniques
Guillaneuf et al. (2010) proposed a new alkoxyamine derived from a similar compound for photoiniferter-based polymerization, highlighting its potential in material sciences, particularly in the field of photopolymerization (Guillaneuf et al., 2010).
Antidiabetic Drug Development
Negoro et al. (2010) discussed the discovery of TAK-875, a GPR40 agonist derived from a similar structural framework, showing its potential as an antidiabetic drug (Negoro et al., 2010).
Radical Reaction in Organic Synthesis
Kabat (2001) utilized a radical reaction involving a substrate structurally related to the compound of interest for the synthesis of diamino glutamic acids, an approach that could be applied in organic synthesis and drug development (Kabat, 2001).
Chemo-Enzymatic Synthesis in Pharmacology
Baba et al. (2018) described the synthesis of diastereomers from a racemic drug related to this compound. This study highlights the importance of understanding stereochemistry in drug metabolism and pharmacokinetics (Baba et al., 2018).
Properties
IUPAC Name |
(2R)-2-acetamido-3-(3,4-dimethoxyphenyl)-2-methylpropanoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H19NO5/c1-9(16)15-14(2,13(17)18)8-10-5-6-11(19-3)12(7-10)20-4/h5-7H,8H2,1-4H3,(H,15,16)(H,17,18)/t14-/m1/s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VIQGMKBBYLJABC-CQSZACIVSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC(C)(CC1=CC(=C(C=C1)OC)OC)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(=O)N[C@](C)(CC1=CC(=C(C=C1)OC)OC)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H19NO5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
281.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.